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Compound Focus: Desoxycarbadox-D3

CAS No.: 1448350-02-4

Cat. No.: S913387

Get Quote

The table below summarizes the key identifying information and hazards of Desoxycarbadox-D3 gathered

from safety datasheets [1] [2].

Property Description

CAS Number 1448350-02-4 [1] [3] [2]

Molecular Formula C11H7D3N4O2 [1] [3]

Molecular Weight 233.24 g/mol [1] [3] [2]

GHS Hazard
Codes

GHS02 (Flammable), GHS07 (Warning), GHS08 (Health Hazard) [1]

Signal Word Danger [1] [2]

Hazard
Statements

H228 (Flammable solid), H302 (Harmful if swallowed), H350 (May cause cancer)
[1]

Research Context & Handling Precautions

Understanding the compound's use and handling requirements is crucial for developing safe procedures.
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Research Application: Desoxycarbadox-D3 is a deuterium-labeled version of Desoxycarbadox,

which is a metabolite of the antibiotic Carbadox. It is used for research only as a tracer or an internal
standard for quantitative analysis (e.g., in LC-MS) [1] [3].

Physical Form and Storage: It may be supplied as a solid or as a solution in acetonitrile [3] [2]. The
solid should be stored in a cool, sealed container away from moisture and light [3]. Solutions in

acetonitrile are highly flammable and should be stored at 4°C [2].
Safe Handling Practices:

Personal Protective Equipment (PPE): Wear a complete suit of protective clothing, gloves,
eye or face protection, and consider respiratory protection [2].

Control Measures: Handle in accordance with good industrial hygiene and safety practice. Use
adequate ventilation and avoid all sources of ignition, as the compound or its solutions are

highly flammable [1] [2].

Framework for Developing a Disposal Protocol

Since explicit disposal methods are not available, the following workflow outlines the logical steps for

determining a safe disposal process based on the identified hazards and standard laboratory practices.

Start: Develop Disposal Protocol

1. Review Safety Data Sheets (SDS) 2. Identify All Hazards

Retrieve MSDS for compound
and solvent (e.g., acetonitrile)

3. Consult Institutional Protocols

Flammable, Toxic, Carcinogenic,
Environmental Persistence 4. Deactivate or Package for Disposal Follow your institution's EH&S

directives and local regulations5. Engage Licensed Waste Handler End: Safe and Compliant Disposal

Click to download full resolution via product page

The critical steps in the diagram are explained below:

Review Safety Data Sheets (SDS): The first step is to consult the Material Safety Data Sheet
(MSDS) for Desoxycarbadox-D3, which is available from suppliers [1] [2]. You must also review the

SDS for any solvent used (e.g., acetonitrile, which is highly flammable and toxic [2]).
Identify All Hazards: Consolidate information from all SDS documents. Desoxycarbadox-D3 is

classified as flammable, harmful if swallowed, and may cause cancer [1]. The parent compound
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Carbadox is a mutagen [4], and its metabolites can persist in the environment [5], indicating that

environmental release must be prevented.
Consult Institutional Protocols: Disposal must comply with local, regional, national, and
international regulations [2]. You must contact your institution's Environmental Health and Safety
(EH&S) Department for specific, mandatory protocols.

Deactivate or Package for Disposal: Your EH&S department or waste handler will specify whether
the waste needs to be deactivated or can be directly packaged. Waste should be clearly labeled and

placed in a suitable, sealed container.
Engage Licensed Waste Handler: Ultimate disposal must be performed by contracting a licensed,

professional waste disposal company to ensure safe and legal destruction [2].

Frequently Asked Questions

Can I dispose of Desoxycarbadox-D3 down the sink or in the regular trash? No. Given its

hazardous classification (flammable, toxic, potentially carcinogenic) and potential environmental

persistence, it must never be disposed of via sink or regular trash [1] [5] [2].

What is the most critical safety precaution when handling Desoxycarbadox-D3? The primary

precautions are avoiding ingestion, inhalation, and skin contact due to its toxicity and carcinogenic

potential. If it is in a solution with acetonitrile, the high flammability of the solvent becomes a major

additional concern, requiring strict avoidance of ignition sources [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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